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Compound of Interest

Compound Name: 4-Bromo A23187

Cat. No.: B013575 Get Quote

Technical Support Center: 4-Bromo A23187
Welcome to the technical support center for 4-Bromo A23187. This guide provides

troubleshooting information and answers to frequently asked questions to help researchers

minimize mitochondrial depolarization and other off-target effects during their experiments.

Frequently Asked Questions (FAQs)
Q1: What is 4-Bromo A23187 and what is its primary mechanism of action?

4-Bromo A23187 is a derivative of the calcium ionophore A23187 (Calcimycin). As an

ionophore, it forms lipid-soluble complexes with divalent cations, primarily calcium (Ca²⁺), and

transports them across biological membranes. Its primary function is to rapidly increase

intracellular calcium concentrations ([Ca²⁺]i) by facilitating Ca²⁺ influx from the extracellular

space and release from intracellular stores like the endoplasmic reticulum (ER).[1][2]

Q2: Why does 4-Bromo A23187 cause mitochondrial depolarization?

The increase in cytosolic Ca²⁺ ([Ca²⁺]c) caused by 4-Bromo A23187 leads to the rapid uptake

of calcium into the mitochondria ([Ca²⁺]m).[1] While mitochondria have a significant capacity to

buffer calcium, excessive accumulation can trigger the opening of the mitochondrial

permeability transition pore (mPTP).[3][4][5] The opening of this non-selective pore dissipates

the mitochondrial membrane potential (ΔΨm), leading to depolarization, swelling, and
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potentially initiating apoptotic pathways.[3][4][6] The degree of depolarization can be variable.

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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